Cas no 165126-40-9 (Bicyclo[4.1.0]heptane-1-carbonylchloride)
165126-40-9 structure
Product Name:Bicyclo[4.1.0]heptane-1-carbonylchloride
CAS No:165126-40-9
MF:C8H11ClO
MW:158.625341653824
CID:110529
PubChem ID:15279161
Update Time:2025-04-18
Bicyclo[4.1.0]heptane-1-carbonylchloride Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.1.0]heptane-1-carbonylchloride
- bicyclo[4.1.0]heptane-6-carbonyl chloride
- Bicyclo[4.1.0]heptane-1-carbonyl chloride (9CI)
- BICYCLO[4.1.0]HEPTANE-1-CARBONYL CHLORIDE
- SCHEMBL9011335
- 165126-40-9
- EN300-359809
- DTXSID80570933
-
- Inchi: 1S/C8H11ClO/c9-7(10)8-4-2-1-3-6(8)5-8/h6H,1-5H2
- InChI Key: YYIPVODXFTUUFK-UHFFFAOYSA-N
- SMILES: ClC(C12CCCCC1C2)=O
Computed Properties
- Exact Mass: 158.04993
- Monoisotopic Mass: 158.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Bicyclo[4.1.0]heptane-1-carbonylchloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-359809-0.05g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 0.05g |
$792.0 | 2023-03-07 | ||
| Enamine | EN300-359809-0.1g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 0.1g |
$829.0 | 2023-03-07 | ||
| Enamine | EN300-359809-0.25g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 0.25g |
$867.0 | 2023-03-07 | ||
| Enamine | EN300-359809-0.5g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 0.5g |
$905.0 | 2023-03-07 | ||
| Enamine | EN300-359809-1.0g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-359809-2.5g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 2.5g |
$1848.0 | 2023-03-07 | ||
| Enamine | EN300-359809-5.0g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 5.0g |
$2732.0 | 2023-03-07 | ||
| Enamine | EN300-359809-10.0g |
bicyclo[4.1.0]heptane-1-carbonyl chloride |
165126-40-9 | 10.0g |
$4052.0 | 2023-03-07 |
Bicyclo[4.1.0]heptane-1-carbonylchloride Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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